Cas no 39104-07-9 (4-(2H-isoindol-2-yl)phenol)

• Product Name: 4-(2H-isoindol-2-yl)phenol
• CAS No: 39104-07-9
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 2106439
• Update Time: 2023-11-19

4-(2H-isoindol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2H-isoindol-2-yl)Phenol
• CID 121004380
• 4-Isoindolinophenol
• Phenol, 4-(2H-isoindol-2-yl)-
• 4-(2H-isoindol-2-yl)phenol

• Inchi： 1S/C14H11NO/c16-14-7-5-13(6-8-14)15-9-11-3-1-2-4-12(11)10-15/h1-10,16H
• InChI Key： KBWMYBGKKUWPSN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 25.2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 407.8±28.0 °C(Predicted)
• pka: 9.79±0.15(Predicted)